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Compound of Interest

Compound Name: Lidamidine hydrochloride

Cat. No.: B10858486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial discovery and characterization
of Lidamidine hydrochloride (formerly WHR-1142A), a potent antidiarrheal agent. The
information is compiled from foundational research articles, offering insights into its synthesis,
pharmacological properties, and mechanism of action.

Core Data Summary

Chemical and Physical Properties

Property Value

1-(2,6-dimethylphenyl)-3-(N'-

IUPAC Name . .
methylcarbamimidoyl)urea hydrochloride
Lidamidine HCI, WHR-1142A, 1-(2',6"-

Synonyms ] o ]
Dimethylphenyl)-3-amidinourea hydrochloride

Molecular Formula C11H17CIN2O

Molecular Weight 256.73 g/mol

CAS Number 65009-35-0

Acute Toxicity Data
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The following table summarizes the acute oral toxicity (LD50) of Lidamidine hydrochloride in
rodents as determined in early studies.[1]

Acute Oral LD50 (mg/kg)

Species Sex .
(95% Confidence Interval)
Mouse Male 260 (208, 328)
Rat Male 267 (212, 336)
Rat Female 160 (130, 197)

Proposed Synthesis Pathway

While the original primary literature detailing the exact synthesis of Lidamidine hydrochloride
is not readily available, a plausible synthetic route can be proposed based on established
organic chemistry principles and published syntheses of structurally related amidinourea
compounds. The following multi-step synthesis is a representative pathway.
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Step 1: Formation of Phenylurea Step 2: Formation of Amidinourea

Step 3: Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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